1H-Indole-3-methanol, 1-[(4-chlorophenyl)methyl]-

• CAS No.: 92407-91-5
• Product Name: 1H-Indole-3-methanol, 1-[(4-chlorophenyl)methyl]-
• Molecular Formula: C16H14ClNO
• Molecular Weight: 271.74 g/mol
• IUPAC Name: [1-[(4-chlorophenyl)methyl]indol-3-yl]methanol
• Standard InChI: InChI=1S/C16H14ClNO/c17-14-7-5-12(6-8-14)9-18-10-13(11-19)15-3-1-2-4-16(15)18/h1-8,10,19H,9,11H2
• Standard InChIKey: WOUBLGRNDINCJL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)Cl)CO
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)Cl)CO
• Appearance: Solid powder
• Description: NSC-741909 is an anticancer agent. It acts by suppressing the growth of several cell lines derived from lung, colon, breast, ovarian, and kidney cancers.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NSC-741909; NSC 741909; NSC741909
• Reference: 1: Guo W, Wu S, Wang L, Wei X, Liu X, Wang J, Lu Z, Hollingshead M, Fang B. Antitumor activity of a novel oncrasin analogue is mediated by JNK activation and STAT3 inhibition. PLoS One. 2011;6(12):e28487. doi: 10.1371/journal.pone.0028487. Epub 2011 Dec 12. PubMed PMID: 22174819; PubMed Central PMCID: PMC3236185.; 2: Guo W, Wei X, Wu S, Wang L, Peng H, Wang J, Fang B. Antagonistic effect of flavonoids on NSC-741909-mediated antitumor activity via scavenging of reactive oxygen species. Eur J Pharmacol. 2010 Dec 15;649(1-3):51-8. doi: 10.1016/j.ejphar.2010.08.057. Epub 2010 Sep 18. PubMed PMID: 20854805; PubMed Central PMCID: PMC2967662.; 3: Wei X, Guo W, Wu S, Wang L, Huang P, Liu J, Fang B. Oxidative stress in NSC-741909-induced apoptosis of cancer cells. J Transl Med. 2010 Apr 16;8:37. doi: 10.1186/1479-5876-8-37. PubMed PMID: 20398386; PubMed Central PMCID: PMC2873373.; 4: Wei X, Guo W, Wu S, Wang L, Lu Y, Xu B, Liu J, Fang B. Inhibiting JNK dephosphorylation and induction of apoptosis by novel anticancer agent NSC-741909 in cancer cells. J Biol Chem. 2009 Jun 19;284(25):16948-55. doi: 10.1074/jbc.M109.010256. Epub 2009 May 4. PubMed PMID: 19414586; PubMed Central PMCID: PMC2719332.
• PubChem Compound: 11821732
• Last Modified: Nov 11 2021